Cas no 869496-66-2 (3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde)

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde is a fluorinated isoxazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a 4-fluorophenyl group and a formyl substituent at the 4-position of the isoxazole ring, making it a versatile intermediate for constructing heterocyclic compounds. The fluorine atom enhances electrophilic reactivity and metabolic stability, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and synthetic flexibility. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde structure

869496-66-2 structure

Product Name:3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde

CAS No:869496-66-2

MF:C₁₁H₈FNO₂

MW:205.185126304626

MDL:MFCD11656172

CID:719044

PubChem ID:329762441

Update Time:2025-06-08

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxaldehyde,3-(4-fluorophenyl)-5-methyl-
- 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde
- 3-(4-Fluorophenyl)-5-methyl-1,2-oxazole-4-carbaldehyde
- 3-(4-fluoro-phenyl)-5-methyl-isoxazole-4-carbaldehyde
- 4-Isoxazolecarboxaldehyde, 3-(4-fluorophenyl)-5-methyl-
- 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 96%
- 3-(4-Fluorophenyl)-5-methylisoxazole-4-carbaldehyde
- DTXSID50587417
- MFCD11656172
- 3-(4-fluorophenyl)-5-methyl-isoxazole-4-carbaldehyde
- 869496-66-2
- DB-347576
- SCHEMBL286321
- GKFSKVZRERHBQP-UHFFFAOYSA-N
- CS-0456555
- 3-(4-Fluorophenyl)-5-methylisoxazole-4-
- MDL： MFCD11656172
- Inchi： 1S/C11H8FNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
- InChI Key： GKFSKVZRERHBQP-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C(C=O)=C(C)ON=1

Computed Properties

Exact Mass: 205.05390666g/mol
Monoisotopic Mass: 205.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Melting Point: 95-100 °C
Sensitiveness: Air Sensitive

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F402738-50mg	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde	869496-66-2		50mg	$ 70.00	2022-06-05
TRC	F402738-100mg	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde	869496-66-2		100mg	$ 95.00	2022-06-05
TRC	F402738-500mg	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde	869496-66-2		500mg	$ 340.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	703265-1G	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde	869496-66-2	96%	1G	￥961.82	2022-02-24
abcr	AB332058-5 g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%; .	869496-66-2	97%	5g	€669.50	2023-06-21
abcr	AB332058-1 g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%; .	869496-66-2	97%	1g	€202.00	2023-06-21
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H32713-1g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%	869496-66-2	97%	1g	￥1748.00	2023-03-16
abcr	AB332058-1g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%; .	869496-66-2	97%	1g	€202.00	2025-04-16
abcr	AB332058-5g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%; .	869496-66-2	97%	5g	€669.50	2025-04-16
A2B Chem LLC	AB63255-1g	3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde	869496-66-2	97%	1g	$214.00	2024-04-19